Cas no 885276-12-0 (1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-furanyl-)

• Product Name: 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-furanyl-
• CAS No: 885276-12-0
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• MDL: MFCD04115176
• CID: 711332
• PubChem ID: 45358597
• Update Time: 2025-06-07

1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-furanyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-furanyl-
• (3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)-FURAN-2-YL-ACETIC ACID
• (3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)FURAN-2-YL-ACETIC ACID,
• (3-BOC-AMINO-AZETIDIN-1-YL)-FURAN-2-YL-ACETIC ACID
• 2-(3-((tert-Butoxycarbonyl)amino)azetidin-1-yl)-2-(furan-2-yl)acetic acid
• 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl-
• DTXSID201145782
• 2-(furan-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]azetidin-1-yl]acetic acid
• 885276-12-0
• 2-(3-((tert-Butoxycarbonyl)amino)azetidin-1-yl)-2-(furan-2-yl)aceticacid
• SB39465
• 2-(3-{[(tert-butoxy)carbonyl]amino}azetidin-1-yl)-2-(furan-2-yl)acetic acid
• 3-[[(1,1-Dimethylethoxy)carbonyl]amino]-I+/--2-furanyl-1-azetidineacetic acid

• MDL： MFCD04115176
• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(19)15-9-7-16(8-9)11(12(17)18)10-5-4-6-20-10/h4-6,9,11H,7-8H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： IMJUGIRZIXFUMH-UHFFFAOYSA-N
• SMILES： N1(CC(C1)NC(=O)OC(C)(C)C)C(C(O)=O)C1=CC=CO1

Computed Properties

• Exact Mass: 296.13700
• Monoisotopic Mass: 296.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 92.01000
• LogP: 1.94300

Additional information on 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-furanyl-

1-Azetidineacetic Acid, 3-[[[(1,1-Dimethylethoxy)carbonyl]amino]-α-2-Furanyl] (CAS No. 885276-12-0)

1-Azetidineacetic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl] (CAS No. 885276-12-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring and an azetidine moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The azetidine ring is a four-membered cyclic amine that has gained considerable attention in recent years due to its ability to modulate various biological processes. The presence of this ring in 1-Azetidineacetic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl] imparts unique conformational properties that can influence receptor binding and enzyme inhibition. The furan ring, on the other hand, is a five-membered heterocyclic compound that is known for its aromaticity and reactivity. The combination of these two rings in the structure of this compound provides a robust platform for the development of novel therapeutic agents.

One of the key features of 1-Azetidineacetic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl] is the presence of the (1,1-dimethylethoxy)carbonyl group. This group serves as a protecting group for the amino functionality, which can be selectively removed under mild conditions to reveal the free amine. This property makes the compound highly suitable for use in synthetic routes where controlled deprotection is required. The ability to manipulate the amino group through deprotection opens up a wide range of possibilities for further functionalization and derivatization.

In terms of biological activity, 1-Azetidineacetic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl] has been shown to exhibit promising properties in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The selective inhibition of these enzymes can lead to reduced cell proliferation and improved cellular function.

The pharmacological profile of 1-Azetidineacetic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl] has also been explored in preclinical models. In vitro studies have shown that it exhibits low cytotoxicity towards normal cells while demonstrating significant antiproliferative effects on cancer cells. This selective cytotoxicity is an important attribute for potential drug candidates, as it can minimize adverse side effects during treatment. Additionally, preliminary pharmacokinetic studies have indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for further development as a therapeutic agent.

The structural versatility of 1-Azetidineacetic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl] also makes it an attractive candidate for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural changes affect biological activity. This information can be used to optimize the compound's properties and enhance its therapeutic potential. For example, modifications to the furan ring or the azetidine moiety can lead to improved binding affinity or increased metabolic stability.

In conclusion, 1-Azetidineacetic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]-α-2-furanyl] (CAS No. 885276-12-0) is a promising compound with a unique combination of structural features that make it highly suitable for medicinal chemistry and pharmaceutical research. Its potential as an enzyme inhibitor and its favorable pharmacological properties highlight its significance in the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.